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Compound of Interest

Compound Name: 3-(Methylamino)butan-1-ol

Cat. No.: B1601715

Subject Matter Analysis Report

Topic: Application of 3-(Methylamino)butan-1-ol in proteomics research.

Analysis: Following a comprehensive search of scientific literature, chemical supplier
databases, and proteomics methodology resources, there is no documented evidence to
suggest that 3-(Methylamino)butan-1-ol is used as a reagent or has any established
application in the field of proteomics research.

Detailed Findings:

o Chemical Identity and Primary Use: 3-(Methylamino)butan-1-ol (CAS No. 2704-55-4) is a
known chemical compound.[1][2] Available literature and supplier information primarily
describe its use as a building block or intermediate in organic synthesis, particularly for
creating more complex molecules, including potential pharmaceutical compounds.[3][4]
There is no mention of its direct use in analytical biochemistry or proteomics.

o Lack of Proteomics Literature: Searches for this compound in conjunction with proteomics-
specific keywords (e.g., "'mass spectrometry,” "protein digestion," "sample preparation,”
"crosslinking," "labeling") yielded no relevant results. Established protocols and guides for
proteomics sample preparation from major scientific sources and suppliers do not list this
compound as a reagent.[5][6]
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» No Analogous Compounds of Note: While other amino alcohols and reagents with amine
functionalities are used in proteomics (e.g., for derivatization or as buffer components), there
is no clear, analogous compound with a similar structure to 3-(Methylamino)butan-1-ol that
holds a prominent role.[7] The applications of related structures like 3-(Methylamino)propan-
1-ol are also primarily in chemical synthesis.[8][9]

Conclusion:

The premise of the user's request—to create a detailed application note and protocol for the
use of 3-(Methylamino)butan-1-ol in proteomics—is based on a factually incorrect
assumption. The compound does not have a recognized role in this field.

Recommendation:

It is not possible to generate the requested content while adhering to the core requirements of
Scientific Integrity & Logic (E-E-A-T). Creating a hypothetical application note would be
speculative, misleading, and lack the authoritative grounding and verifiable references
required. Doing so would constitute a fabrication of scientific protocol.

Therefore, this request cannot be fulfilled. It is recommended to inform the user that their topic
of interest has no basis in current scientific practice and to offer assistance on a different, valid
topic within proteomics research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1601715#application-of-3-methylamino-butan-1-ol-in-
proteomics-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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